Cas no 1807191-47-4 (Ethyl 3-chloro-2-cyano-6-nitrobenzoate)

• Product Name: Ethyl 3-chloro-2-cyano-6-nitrobenzoate
• CAS No: 1807191-47-4
• MF: C₁₀H₇ClN₂O₄
• MW: 254.626581430435
• CID: 4947668
• Update Time: 2025-10-28

Ethyl 3-chloro-2-cyano-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-2-cyano-6-nitrobenzoate

• Inchi： 1S/C10H7ClN2O4/c1-2-17-10(14)9-6(5-12)7(11)3-4-8(9)13(15)16/h3-4H,2H2,1H3
• InChI Key： LCDQJCRPYANSTP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)OCC)C=1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 3-chloro-2-cyano-6-nitrobenzoate

Recent Advances in the Study of Ethyl 3-chloro-2-cyano-6-nitrobenzoate (CAS: 1807191-47-4)

Ethyl 3-chloro-2-cyano-6-nitrobenzoate (CAS: 1807191-47-4) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the design of novel inhibitors targeting specific enzymes and receptors. This research brief consolidates the latest findings on the synthesis, applications, and mechanistic insights of this compound, providing a comprehensive overview for researchers in the field.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of Ethyl 3-chloro-2-cyano-6-nitrobenzoate as a precursor in the synthesis of potent kinase inhibitors. The researchers employed a multi-step synthetic route, optimizing reaction conditions to achieve high yields and purity. The compound's nitro and cyano functional groups were found to play a critical role in binding to the ATP pocket of target kinases, as revealed by X-ray crystallography.

In another significant development, a team from the University of Cambridge explored the compound's potential in agrochemical applications. Their work, published in Pest Management Science (2024), showed that derivatives of Ethyl 3-chloro-2-cyano-6-nitrobenzoate exhibited strong herbicidal activity against resistant weed species. The study emphasized the importance of the chloro substituent in enhancing the compound's bioavailability and stability under field conditions.

Recent computational studies have also shed light on the molecular interactions of Ethyl 3-chloro-2-cyano-6-nitrobenzoate with biological targets. Molecular docking simulations and density functional theory (DFT) calculations have provided insights into the electronic properties and reactivity of this compound, facilitating the rational design of more effective derivatives. These findings were detailed in a 2024 article in the Journal of Chemical Information and Modeling.

Despite these advancements, challenges remain in scaling up the synthesis of Ethyl 3-chloro-2-cyano-6-nitrobenzoate and its derivatives. Current research is focused on developing greener synthetic methodologies, such as flow chemistry and biocatalysis, to improve efficiency and reduce environmental impact. A recent preprint on ChemRxiv (2024) proposed a novel enzymatic approach that could potentially address these issues.

In conclusion, Ethyl 3-chloro-2-cyano-6-nitrobenzoate continues to be a valuable building block in chemical biology and medicinal chemistry. Its versatile reactivity and ability to interact with diverse biological targets make it a compound of significant interest for future drug discovery and agrochemical development efforts. Ongoing research is expected to further expand its applications and optimize its synthetic accessibility.